Cas no 2384825-77-6 (4-{(tert-butoxy)carbonylamino}-1,3-thiazole-2-carboxylic acid)

• Product Name: 4-{(tert-butoxy)carbonylamino}-1,3-thiazole-2-carboxylic acid
• CAS No: 2384825-77-6
• MF: C₉H₁₂N₂O₄S
• MW: 244.267580986023
• CID: 5559361
• PubChem ID: 152263439
• Update Time: 2025-06-13

4-{(tert-butoxy)carbonylamino}-1,3-thiazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolecarboxylic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-
• 4-{(tert-butoxy)carbonylamino}-1,3-thiazole-2-carboxylic acid

• Inchi： 1S/C9H12N2O4S/c1-9(2,3)15-8(14)11-5-4-16-6(10-5)7(12)13/h4H,1-3H3,(H,11,14)(H,12,13)
• InChI Key： WHUOSTPTHHBZCR-UHFFFAOYSA-N
• SMILES： S1C=C(NC(OC(C)(C)C)=O)N=C1C(O)=O

Additional information on 4-{(tert-butoxy)carbonylamino}-1,3-thiazole-2-carboxylic acid

Introduction to 4-{(tert-butoxy)carbonylamino}-1,3-thiazole-2-carboxylic acid (CAS No. 2384825-77-6)

4-{(tert-butoxy)carbonylamino}-1,3-thiazole-2-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2384825-77-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the thiazole derivatives, a class of heterocyclic compounds known for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a carbamate group and a thiazole ring, make it a promising candidate for further exploration in synthetic chemistry and pharmacological research.

The< strong>tert-butoxycarbonylamino moiety in the molecular structure of 4-{(tert-butoxy)carbonylamino}-1,3-thiazole-2-carboxylic acid plays a crucial role in its reactivity and functionality. This protective group is commonly employed in peptide synthesis and drug development to prevent unwanted side reactions. The stability provided by the tert-butoxy carbonyl group allows for selective modifications at other sites within the molecule, making it an invaluable tool in synthetic organic chemistry. Additionally, the thiazole ring is a key pharmacophore that contributes to the biological activity of many therapeutic agents.

In recent years, there has been growing interest in thiazole derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their potential as antimicrobial, antiviral, anti-inflammatory, and anticancer agents. The unique electronic and steric properties of the thiazole ring make it an ideal scaffold for designing molecules with specific biological targets. 4-{(tert-butoxy)carbonylamino}-1,3-thiazole-2-carboxylic acid, with its well-defined structural features, represents a valuable building block for the synthesis of novel bioactive molecules.

One of the most compelling aspects of 4-{(tert-butoxy)carbonylamino}-1,3-thiazole-2-carboxylic acid is its versatility in medicinal chemistry applications. The presence of both the carbamate group and the thiazole ring provides multiple points of modification, allowing chemists to tailor the molecule for specific biological activities. For instance, the carbamate group can be used to link this compound with other pharmacophores or to form peptidomimetics, while the thiazole ring can be further functionalized to enhance binding affinity to biological targets.

Recent studies have highlighted the importance of thiazole derivatives in drug discovery. A notable example is the development of thiazole-based inhibitors targeting enzymes involved in cancer metabolism. These inhibitors have shown promise in preclinical studies by disrupting critical metabolic pathways in tumor cells. 4-{(tert-butoxy)carbonylamino}-1,3-thiazole-2-carboxylic acid could serve as a precursor for such inhibitors, offering a starting point for designing molecules with enhanced therapeutic efficacy.

The synthesis of 4-{(tert-butoxy)carbonylamino}-1,3-thiazole-2-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the functionalization of a thiazole precursor followed by introduction of the carbamate group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and organometallic chemistry have been employed to achieve high selectivity and efficiency in these transformations.

In addition to its pharmaceutical applications, 4-{(tert-butoxy)carbonylamino}-1,3-thiazole-2-carboxylic acid has potential uses in materials science and chemical biology. Its unique structural features make it a suitable candidate for developing new materials with specialized properties or for use as a probe in biochemical assays. The ability to modify both the carbamate group and the thiazole ring allows researchers to fine-tune the molecule for specific applications.

The future prospects of 4-{(tert-butoxy)carbonylamino}-1,3-thiazole-2-carboxylic acid are promising given its versatility and potential applications. As research continues in medicinal chemistry and synthetic organic chemistry, new derivatives and analogs of this compound are likely to be explored. These derivatives may exhibit improved biological activities or novel mechanisms of action, further expanding their utility in drug development.

In conclusion,4-{(tert-butoxy)carbonylamino}-1,3-thiazole-2-carboxylic acid (CAS No. 2384825-77-6) is a significant compound with broad applications in pharmaceutical research and chemical synthesis. Its unique structural features make it an excellent candidate for designing novel bioactive molecules with potential therapeutic benefits. As advancements are made in synthetic methodologies and drug discovery technologies,4-{(tert-butoxy)carbonylamino}-1,3-thiazole-2-carboxylic acid is poised to play a crucial role in future developments within the chemical and pharmaceutical industries.